1-(4-quinolin-8-ylphenyl)acetone

• IUPAC Name: 1-(4-quinolin-8-ylphenyl)propan-2-one
• InChI: InChI=1S/C18H15NO/c1-13(20)12-14-7-9-15(10-8-14)17-6-2-4-16-5-3-11-19-18(16)17/h2-11H,12H2,1H3
• InChI Key: GORFRELIPUWJCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC=C(C=C1)C2=CC=CC3=C2N=CC=C3
• Molecular Formula: C18H15NO
• Molecular Weight: 261.3 g/mol

Description

1-(4-Quinolin-8-ylphenyl)acetone is an organic compound featuring a quinoline moiety linked to a phenyl group and an acetone unit. This structure suggests applications in pharmaceutical research, particularly in drug design due to quinoline’s prevalence in bioactive molecules (e.g., antimalarials and kinase inhibitors) .

Comparison with Similar Compounds

1-(2-Methyl-5-nitro-1H-imidazol-1-yl)acetone

• Structure : Imidazole ring with nitro and acetone substituents.
• Crystallography : The nitro and carbonyl groups tilt at 9.16° and 65.47°, respectively, relative to the imidazole ring. Adjacent chains form a 2D network via C-H⋯N/O hydrogen bonds .

1-(1-Methylpyrrolidin-2-yl)acetone

• Structure : Pyrrolidine ring (a saturated five-membered amine) fused with acetone.
• Properties: Alkaloid-like characteristics due to the tertiary amine, influencing solubility (likely higher polarity than quinoline derivatives) and ADMET profiles .
• Key Difference: The pyrrolidine moiety may improve aqueous solubility compared to the aromatic quinoline system.

1-(2,6-Dimethylphenoxy)acetone

• Structure: Phenoxy-acetone with methyl substituents.
• Physical Properties : Boiling point = 113°C at 4 mmHg; density = 1.011 g/cm³ .

Physicochemical Properties

Compound	Boiling Point	Solubility	Reactivity
1-(4-Quinolin-8-ylphenyl)acetone	Not reported	Moderate* (organic solvents)	Ketone-mediated (e.g., nucleophilic additions)
1-(2-Methyl-5-nitro-imidazolyl)acetone	Not reported	Polar solvents (DMSO, methanol)	Nitro group participation in redox reactions
1-(1-Methylpyrrolidin-2-yl)acetone	Not reported	High (water/methanol)	Amine-mediated basicity and hydrogen bonding
Acetone (Baseline)	56°C	Miscible in water	Classic ketone reactivity (e.g., aldol condensations)

*Inferred from quinoline’s hydrophobicity.

Stability and Handling

• 1-(4-Quinolin-8-ylphenyl)acetone: Expected to be stable under inert conditions, though quinoline’s aromaticity may confer photolytic sensitivity.
• Acetone Derivatives : Shell Chemicals reports 12-month stability for pure acetone under proper storage , while substituted analogs (e.g., nitro-containing) may require refrigeration due to redox sensitivity .